Cas no 852707-01-8 (N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide)

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide is a synthetic organic compound featuring a thiazole core substituted with a 4-methoxyphenyl group and a propanamide moiety bearing a 4-methylbenzenesulfonyl substituent. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for biologically active molecules. The presence of the methoxyphenyl and sulfonyl groups may enhance binding affinity or modulate pharmacokinetic properties. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s synthetic accessibility and stability under standard conditions further support its use in research applications, including drug discovery and development.
N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide structure
852707-01-8 structure
Product Name:N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide
CAS No:852707-01-8
MF:C20H20N2O4S2
MW:416.513802528381
CID:6338715
PubChem ID:4784210
Update Time:2025-05-20

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide
    • N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)sulfonylpropanamide
    • 852707-01-8
    • AKOS024657447
    • N-(4-(4-methoxyphenyl)thiazol-2-yl)-3-tosylpropanamide
    • Z27852053
    • N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(4-methylbenzenesulfonyl)propanamide
    • F2536-0608
    • Inchi: 1S/C20H20N2O4S2/c1-14-3-9-17(10-4-14)28(24,25)12-11-19(23)22-20-21-18(13-27-20)15-5-7-16(26-2)8-6-15/h3-10,13H,11-12H2,1-2H3,(H,21,22,23)
    • InChI Key: DMBBBKBLFIXGCQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(CCC(NC1=NC(=CS1)C1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

  • Exact Mass: 416.08644947g/mol
  • Monoisotopic Mass: 416.08644947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 122Ų

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide Pricemore >>

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Additional information on N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide

Introduction to CAS No. 852707-01-8: N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide

The compound with CAS No. 852707-01-8, commonly referred to as N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiazole ring, a methoxyphenyl group, and a methylbenzenesulfonyl group. These functional groups contribute to its versatile properties and make it a subject of interest in contemporary research.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly due to their ability to modulate various biological pathways. The presence of the methoxyphenyl group enhances the compound's solubility and bioavailability, while the methylbenzenesulfonyl group imparts stability and specificity in molecular interactions. These attributes make CAS No. 852707-01-8 a promising candidate for applications in fields such as oncology, neurodegenerative diseases, and inflammation.

One of the most notable advancements in the study of this compound involves its role in targeted drug delivery systems. Researchers have explored the use of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl moieties as carriers for therapeutic agents, leveraging their ability to penetrate cellular membranes efficiently. This research has opened new avenues for developing drugs with improved efficacy and reduced side effects.

Furthermore, the synthesis of CAS No. 852707-01-8 has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. The incorporation of methylbenzenesulfonyl groups has also been shown to enhance the compound's thermal stability, making it suitable for industrial-scale production.

In conclusion, CAS No. 852707-01-8 represents a cutting-edge advancement in organic chemistry, with its structure and properties offering numerous opportunities for innovation across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future therapeutic interventions.

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